Cas no 1443982-07-7 (5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonamide)

• Product Name: 5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonamide
• CAS No: 1443982-07-7
• MF: C₉H₁₀N₂O₄S
• MW: 242.251700878143
• CID: 5160707
• PubChem ID: 71758348
• Update Time: 2025-06-09

5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzoxazepine-7-sulfonamide, 2,3,4,5-tetrahydro-5-oxo-
• 5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonamide

• Inchi： 1S/C9H10N2O4S/c10-16(13,14)6-1-2-8-7(5-6)9(12)11-3-4-15-8/h1-2,5H,3-4H2,(H,11,12)(H2,10,13,14)
• InChI Key： NSNVZRXIQORPOZ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(N)(=O)=O)C=C2C(=O)NCC1

Additional information on 5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonamide

Introduction to 5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonamide (CAS No. 1443982-07-7) in Modern Chemical and Pharmaceutical Research

5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1443982-07-7, is a heterocyclic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the benzoxazepine class, which is known for its diverse pharmacological applications, including anticonvulsant, anxiolytic, and neuroprotective effects. The presence of a sulfonamide group at the 7-position introduces additional functionality, making it a promising candidate for further exploration in drug discovery.

The molecular structure of 5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonamide consists of a fused benzene and oxygen ring system with an additional tetrahydropyran ring. This complex arrangement contributes to its stability and reactivity, enabling various chemical modifications that can enhance its pharmacological profile. The sulfonamide moiety is particularly noteworthy as it is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in benzoxazepine derivatives due to their potential therapeutic applications. Studies have demonstrated that modifications in the benzoxazepine core can lead to compounds with improved efficacy and reduced side effects. The sulfonamide derivative 5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonamide has been investigated for its potential role in modulating neurological pathways. Research indicates that this compound may exhibit inhibitory effects on certain enzymes involved in neuroinflammation and oxidative stress, which are key factors in conditions such as Alzheimer's disease and Parkinson's disease.

One of the most compelling aspects of 5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonamide is its synthetic accessibility. The presence of multiple functional groups allows for a wide range of chemical transformations, enabling researchers to design analogs with tailored properties. For instance, selective functionalization of the sulfonamide group can lead to derivatives with enhanced solubility or bioavailability. Additionally, the tetrahydropyran ring provides a scaffold for further structural elaboration, allowing for the exploration of novel pharmacological interactions.

The pharmacological activity of 5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonamide has been studied both in vitro and in vivo. Preclinical trials have shown promising results regarding its potential as an anti-inflammatory agent. The compound has demonstrated the ability to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-beta (IL-beta). These findings suggest that 5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-sulfonamide could be a valuable addition to therapeutic strategies aimed at reducing inflammation in various diseases.

Furthermore，the compound's interaction with biological targets has been investigated using computational modeling techniques. These studies have provided insights into the binding mechanism of 5-oxo-2H-benzoxazepine derivatives to their target proteins. The sulfonamide group appears to play a critical role in stabilizing the interaction through hydrogen bonding and electrostatic interactions. This information is crucial for designing next-generation compounds with improved binding affinity and selectivity.

The synthesis of 5-Oxo-Tetrahydropyrazolo[1',5':0:0][1]benzodiazepin]-7-Sulfonamid involves multi-step organic reactions that highlight the versatility of modern synthetic methodologies. Key steps include cyclization reactions to form the benzoxazepine core followed by sulfonation at the 7-position. Advances in catalytic processes have enabled more efficient and environmentally friendly synthetic routes， reducing waste and improving yields.

Recent advancements in drug delivery systems have also opened new avenues for utilizing CAS No 1443982 07 7. Nanoparticle-based formulations have been explored as a means to enhance bioavailability and targeted delivery of this compound。 These systems can protect sensitive functional groups from degradation while allowing for controlled release at the site of action， thereby improving therapeutic efficacy.

The future prospects of CAS No 1443982 07 7 are promising， with ongoing research focusing on expanding its therapeutic applications。 Investigating its potential as an antitumor agent has been a particular area of interest， given its ability to modulate key signaling pathways involved in cancer progression。 Additionally， exploring its role in treating neurodegenerative disorders remains a priority， given the growing prevalence of these conditions worldwide。

In conclusion，CAS No 1443982 07 7 represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities。 Its synthesis， pharmacological profile， and future applications highlight its importance as a lead compound for further development。 As research continues to uncover new therapeutic possibilities， compounds like CAS No 1443982 07 7 will play an increasingly vital role in addressing some of today's most pressing medical challenges。